Cas no 38462-77-0 (8-methylquinoline-2-carbaldehyde)

• Product Name: 8-methylquinoline-2-carbaldehyde
• CAS No: 38462-77-0
• MF: C₁₁H₉NO
• MW: 171.195262670517
• MDL: MFCD06824205
• CID: 1111835
• PubChem ID: 12699833
• Update Time: 2025-05-24

8-methylquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-methyl-2-Quinolinecarboxaldehyde
• 8-methylquinoline-2-carbaldehyde
• Z1255427989
• MNRCIPOFTIYSAD-UHFFFAOYSA-N
• AT13132
• SCHEMBL6176904
• DB-197605
• EN300-8112677
• 38462-77-0

• MDL： MFCD06824205
• Inchi： 1S/C11H9NO/c1-8-3-2-4-9-5-6-10(7-13)12-11(8)9/h2-7H,1H3
• InChI Key： MNRCIPOFTIYSAD-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=CC=C(C)C2=N1

Computed Properties

• Exact Mass: 171.06847
• Monoisotopic Mass: 171.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 8-methylquinoline-2-carbaldehyde

8-Methylquinoline-2-Carbaldehyde: A Comprehensive Overview

8-Methylquinoline-2-carbaldehyde (CAS No. 38462-77-0) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound, with its unique structure and versatile properties, has been the subject of numerous studies aimed at exploring its potential applications and mechanisms of action. In this article, we delve into the chemical properties, synthesis methods, and recent advancements in understanding the role of 8-methylquinoline-2-carbaldehyde in various scientific domains.

The molecular structure of 8-methylquinoline-2-carbaldehyde consists of a quinoline ring system with a methyl group at the 8th position and a formyl group at the 2nd position. This arrangement imparts the compound with distinct electronic and steric properties, making it an attractive candidate for various chemical reactions. The quinoline moiety is known for its aromaticity and ability to participate in π-π interactions, which are crucial in many biological and chemical processes. Recent studies have highlighted the importance of these structural features in determining the compound's reactivity and selectivity in different environments.

From a synthetic perspective, 8-methylquinoline-2-carbaldehyde can be prepared through several routes, including Friedländer-type synthesis, which involves the condensation of o-amino aryl aldehydes with ketones or aldehydes. This method has been optimized to achieve high yields and purity levels, ensuring that the compound is readily available for research and industrial applications. Additionally, advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

The physical and chemical properties of 8-methylquinoline-2-carbaldehyde are critical to its functionality. For instance, its solubility in organic solvents makes it suitable for use in organic reactions, while its thermal stability allows it to withstand high temperatures during processing. Recent research has also focused on understanding the compound's spectroscopic properties, such as UV-vis absorption and fluorescence emission, which are essential for applications in sensing and imaging technologies.

In terms of applications, 8-methylquinoline-2-carbaldehyde has shown promise in several areas. In materials science, it has been used as a precursor for the synthesis of advanced materials, including metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and selectivity, making them ideal for gas storage and separation applications. Furthermore, the compound's ability to act as a ligand in metal complexes has opened new avenues for catalytic processes in organic synthesis.

The pharmacological potential of 8-methylquinoline-2-carbaldehyde is another area that has attracted significant research interest. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for drug development. Recent investigations have also explored its effects on cellular signaling pathways, providing insights into its mechanisms of action at the molecular level.

Recent advancements in computational chemistry have further enhanced our understanding of 8-methylquinoline-2-carbaldehyde's properties. By employing density functional theory (DFT) calculations, researchers have been able to predict the compound's electronic structure and reactivity under various conditions. These computational studies complement experimental findings and provide a deeper insight into the compound's behavior in different chemical environments.

In conclusion, 8-methylquinoline-2-carbaldehyde (CAS No. 38462-77-0) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique structure, coupled with its versatile properties, continues to make it an area of active research. As new discoveries emerge, we can expect even more innovative uses for this remarkable compound in fields ranging from materials science to pharmacology.